Cas no 130819-71-5 (1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 130819-71-5
• MF: C₈H₁₀N₄OS
• MW: 210.256199359894
• CID: 4587347
• Update Time: 2025-10-31

1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• Inchi： 1S/C8H10N4OS/c1-3-12-6-5(4-9-12)7(13)11-8(10-6)14-2/h4H,3H2,1-2H3,(H,10,11,13)
• InChI Key： GPPIBBZJQHYCEI-UHFFFAOYSA-N
• SMILES： C1(SC)NC(=O)C2C=NN(CC)C=2N=1

Additional information on 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Introduction to 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 130819-71-5)

1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, a compound with the CAS number 130819-71-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it an interesting candidate for further investigation and potential therapeutic applications.

The chemical structure of 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol consists of a pyrazolo[3,4-d]pyrimidine core with an ethyl group at the 1-position and a methylthio group at the 6-position. The presence of these substituents imparts specific pharmacological properties to the molecule. The ethyl group enhances lipophilicity, which can improve cell membrane permeability and bioavailability. The methylthio group, on the other hand, is known to confer additional biological activity and stability to the molecule.

Recent studies have highlighted the potential of 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes. This finding is particularly significant given the ongoing global health challenges posed by viral infections.

In addition to its antiviral properties, 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has also shown promise in cancer research. A study conducted by researchers at a leading pharmaceutical company demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. These findings suggest that 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol could be a valuable lead compound for the development of novel anticancer drugs.

The anti-inflammatory properties of 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol have also been explored in preclinical studies. Research published in the Journal of Inflammation Research indicated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has been evaluated in animal models. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 130819-71-5) is a multifaceted compound with promising therapeutic potential in multiple areas including antiviral therapy, cancer treatment, and anti-inflammatory applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available, this compound may emerge as a valuable addition to the arsenal of drugs used to combat various diseases.